4-[1-(9H-Fluoren-9-ylmethoxycarbonyl)azetidin-3-yl]oxybenzoic acid

• IUPAC Name: 4-[1-(9H-fluoren-9-ylmethoxycarbonyl)azetidin-3-yl]oxybenzoic acid
• InChI: InChI=1S/C25H21NO5/c27-24(28)16-9-11-17(12-10-16)31-18-13-26(14-18)25(29)30-15-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-12,18,23H,13-15H2,(H,27,28)
• InChI Key: YCMNBAWPOFTVNU-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)OC5=CC=C(C=C5)C(=O)O
• Molecular Formula: C25H21NO5
• Molecular Weight: 415.4 g/mol
• CAS RN: 2361634-15-1

Description

4-[1-(9H-Fluoren-9-ylmethoxycarbonyl)azetidin-3-yl]oxybenzoic acid, also known as Fmoc-Aoc-OH, is a synthetic compound that is widely used in the field of biochemistry and molecular biology. It is a derivative of benzoic acid and is commonly used as a building block in the synthesis of peptides and proteins.

Scientific Research Applications

Antimicrobial and Anticancer Potential

4-[1-(9H-Fluoren-9-ylmethoxycarbonyl)azetidin-3-yl]oxybenzoic acid derivatives exhibit significant antimicrobial and anticancer properties. A study by Hussein et al. (2020) demonstrated that certain fluorene-based azetidinone analogues displayed remarkable activity against human lung and breast carcinoma cell lines, offering potential as novel bioactive agents in cancer treatment. These compounds also showed notable antimicrobial activity against multidrug-resistant strains (Hussein et al., 2020).

Antibiotic Research

Substituted azetidinyloxy acetic acids, closely related to the subject compound, have been synthesized and shown significant activity predominantly against Gram-negative bacteria. This research, conducted by Woulfe and Miller (1985), suggests the potential use of these compounds in developing new classes of antibiotics (Woulfe & Miller, 1985).

Chemical Synthesis and Pharmacology

In chemical synthesis, compounds like fluoren-9-ylmethoxycarbonyl amino acid are used for anchoring to resin in peptide synthesis, indicating their importance in biochemical research and drug development. Akaji et al. (1992) reported the successful use of such compounds in esterification reactions, highlighting their utility in the synthesis of complex biological molecules (Akaji et al., 1992).

Fluorescence Sensing Applications

Ni et al. (2016) demonstrated the use of a derivative of 9,9-dimethylfluorene in fluorescence sensing, specifically for detecting 2,4,6-trinitrophenol (TNP) and acetate ions. This research opens possibilities for using fluorene-based compounds in developing sensitive and selective fluorescence sensors (Ni et al., 2016).